![molecular formula C9H8N2O2 B3351774 1H-Benzimidazole-5-carboxylic acid, 7-methyl- CAS No. 398452-96-5](/img/structure/B3351774.png)
1H-Benzimidazole-5-carboxylic acid, 7-methyl-
Overview
Description
1H-Benzimidazole-5-carboxylic acid, also known as 5-Benzimidazolecarboxylic acid, is a heterocyclic compound . It has an empirical formula of C8H6N2O2 and a molecular weight of 162.15 . This compound is used in the preparation of various derivatives .
Synthesis Analysis
The synthesis of benzimidazole derivatives has been extensively studied . One common method involves the condensation of o-phenylenediamine with formic acid or equivalent trimethyl orthoformate . Other methods involve reactions with aromatic aldehydes or aliphatic aldehydes .Molecular Structure Analysis
The molecular structure of 1H-Benzimidazole-5-carboxylic acid consists of a benzene ring fused to an imidazole ring . The IUPAC Standard InChI is InChI=1S/C7H6N2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H, (H,8,9) .Chemical Reactions Analysis
Benzimidazole derivatives have been synthesized through various chemical reactions, including nucleophilic substitution reactions . The compounds synthesized have shown good antibacterial and antifungal activity .Physical and Chemical Properties Analysis
The physical and chemical properties of 1H-Benzimidazole-5-carboxylic acid include a grey to brown appearance in powder form . The boiling point of a similar compound, 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-7-methoxy-2-oxo-, methyl ester, is predicted to be 268.8±33.0 °C .Mechanism of Action
Target of Action
Benzimidazole derivatives have been reported to exhibit antiproliferative activity on tumor cell lines , suggesting potential targets within cancer cells.
Mode of Action
Benzimidazole derivatives have been reported to exert pronounced antiproliferative activity on tumor cell lines
Biochemical Pathways
Given the reported antiproliferative activity of benzimidazole derivatives , it can be inferred that the compound may affect pathways related to cell proliferation and growth.
Result of Action
The reported antiproliferative activity of benzimidazole derivatives suggests that the compound may inhibit cell growth and proliferation.
Safety and Hazards
Future Directions
Benzimidazole and its derivatives have shown promising applications in biological and clinical studies . They possess many pharmacological properties and have been extensively explored as potential inhibitors of various enzymes . Future research may focus on synthesizing new molecules of the benzimidazole nucleus, which have immense potential to be investigated for newer therapeutic possibilities .
Biochemical Analysis
Biochemical Properties
Benzimidazole derivatives have been found to exhibit a wide variety of biological activities, including anti-inflammatory, antiparasitic, antimalarial, antimycobacterial, antineoplastic, antiviral, antihypertensive, and anticonvulsant activities
Cellular Effects
Some benzimidazole derivatives have been found to exhibit antimicrobial activity against selected microbial species
Properties
IUPAC Name |
7-methyl-3H-benzimidazole-5-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-5-2-6(9(12)13)3-7-8(5)11-4-10-7/h2-4H,1H3,(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZYFGKCQFAWNIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=CN2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20663414 | |
Record name | 4-Methyl-1H-benzimidazole-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20663414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
398452-96-5 | |
Record name | 4-Methyl-1H-benzimidazole-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20663414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.